2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid dihydrochloride

• IUPAC Name: 2-(3-amino-1,2,4-triazol-1-yl)acetic acid;dihydrochloride
• InChI: InChI=1S/C4H6N4O2.2ClH/c5-4-6-2-8(7-4)1-3(9)10;;/h2H,1H2,(H2,5,7)(H,9,10);2*1H
• InChI Key: RAXKJBUAQKHPHR-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=NN1CC(=O)O)N.Cl.Cl
• Molecular Formula: C4H8Cl2N4O2
• Molecular Weight: 215.04 g/mol
• CAS No.: 1909319-29-4

Description

2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid dihydrochloride is a useful research compound. Its molecular formula is C4H8Cl2N4O2 and its molecular weight is 215.03. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Structural Analysis : Sahin et al. (2014) conducted a study on the synthesis and spectroscopic and structural studies of 4-amino-3-(ethyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole and its derivatives, showcasing the importance of triazole compounds in structural chemistry. The study emphasizes strong intermolecular hydrogen bonding, which plays a crucial role in determining the molecular framework of these compounds (Sahin, Kantar, Şaşmaz, Gümrükçüoğlu, & Büyükgüngör, 2014).

Synthetic Methods and Applications

• Synthetic Approaches : Research by Pokhodylo et al. (2019) presents a convenient approach to synthesize 2-(4-amino-1H-1,2,3-triazol-1-yl) acetic acid, potentially generalizable to the synthesis of 4-amino-1H-1,2,3-triazole carboxylic acid analogues and peptide compounds based on them. This highlights the versatility of triazole derivatives in synthesizing bioactive compounds and peptidomimetics (Pokhodylo, Tupychak, Shyyka, & Obushak, 2019).

Advanced Materials and Chemistry

• Metal-Organic Frameworks (MOFs) : A study by Naik et al. (2010) explored the engineering of three-dimensional chains of porous nanoballs from a 1,2,4-triazole-carboxylate supramolecular synthon, demonstrating the potential of triazole derivatives in constructing novel MOF structures with significant applications in gas storage, separation, and catalysis (Naik, Dîrtu, Léonard, Tinant, Marchand‐Brynaert, Su, & Garcia, 2010).

• SWMONTs (Single-Walled Metal-Organic Nanotubes) : Adarsh et al. (2015) demonstrated the synthesis of a structurally diverse and functionally intriguing metal-organic framework using a triazole-carboxylic acid ligand derived from an L-amino acid. The study highlights the unique ability of triazole derivatives to form novel single-walled metal-organic nanotubes (SWMONTs) with potential applications in mercury storage and other areas (Adarsh, Dîrtu, Naik, Léonard, Campagnol, Robeyns, Snauwaert, Fransaer, Su, & Garcia, 2015).

Future Directions

The future directions for “2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid dihydrochloride” and similar compounds could involve the development of more efficient and sustainable synthesis methods, as well as further exploration of their biological activities.

Mechanism of Action

Target of Action

1,2,4-Triazole derivatives are known to interact with a variety of biological targets. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .

Mode of Action

The interaction of 1,2,4-triazole derivatives with their targets can lead to a variety of effects, depending on the specific derivative and target. For example, some derivatives have been reported to have antiviral activity .

Biochemical Pathways

The affected pathways can vary widely, depending on the specific 1,2,4-triazole derivative and its target. Some derivatives have been reported to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

The molecular and cellular effects of 1,2,4-triazole derivatives can vary widely, depending on the specific derivative and its target. Some derivatives have been reported to have antiviral activity, inhibiting the replication of viruses .

Biochemical Analysis

Biochemical Properties

Related compounds such as 3-amino-1,2,4-triazole have been shown to interact with various enzymes and proteins

Cellular Effects

Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is possible that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression